4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%
Overview
Description
4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% (4-C2F4MPA) is an organic compound with a molecular weight of 247.55 g/mol and a melting point of 134-136°C. It is a white crystalline solid that is soluble in water and ethanol. 4-C2F4MPA has a variety of applications in the scientific community, including synthesis, research, and laboratory experiments.
Mechanism of Action
The mechanism of action of 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% is not yet fully understood. It is believed to interact with proteins and small molecules by forming hydrogen bonds and hydrophobic interactions. Additionally, it is believed to interact with membrane proteins by forming hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% are not yet fully understood. It is believed to interact with proteins and small molecules by forming hydrogen bonds and hydrophobic interactions. Additionally, it is believed to interact with membrane proteins by forming hydrophobic interactions.
Advantages and Limitations for Lab Experiments
4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a low toxicity. Additionally, it is soluble in water and ethanol, making it easy to use in aqueous solutions. However, 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% is not very stable and can degrade over time. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic reactions.
Future Directions
In the future, 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% could be used to study the effects of drugs on cells, as well as to study the structure and function of enzymes. Additionally, it could be used to study the interactions between proteins and small molecules, as well as to investigate the effect of environmental factors on protein-ligand binding. Furthermore, it could be used to study the structure and function of membrane proteins. Additionally, 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% could be used to synthesize new compounds with potential therapeutic applications. Finally, it could be used to study the structure and function of other biological molecules, such as carbohydrates and lipids.
Synthesis Methods
4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% is synthesized by the reaction of 4-chloro-2-fluorobenzoic acid and 4-methoxybenzaldehyde in the presence of a base catalyst. The reaction is carried out in an aqueous solution at a temperature of 60-70°C. The product can be isolated by filtration and recrystallization from water.
Scientific Research Applications
4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used to study the interactions between proteins and small molecules, as well as to investigate the effect of environmental factors on protein-ligand binding. It has also been used to study the effects of drugs on cells, as well as to study the structure and function of enzymes. Additionally, 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% has been used to study the structure and function of membrane proteins.
properties
IUPAC Name |
4-chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-9-3-5-10(13(16)7-9)12-6-8(15)2-4-11(12)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJBZRNMUFPINID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690113 |
Source
|
| Record name | 5-Chloro-2'-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261910-59-1 |
Source
|
| Record name | 5-Chloro-2'-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
